molecular formula C14H10BrFO3 B6383569 MFCD18316139 CAS No. 1261930-19-1

MFCD18316139

Cat. No.: B6383569
CAS No.: 1261930-19-1
M. Wt: 325.13 g/mol
InChI Key: HTAOQQFYJQJHDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Based on the nomenclature conventions observed in similar MDL identifiers (e.g., MFCD00003330 and MFCD00039227), it likely belongs to a class of halogenated or organofluorine compounds with applications in pharmaceuticals, materials science, or industrial chemistry . Compounds under the MFCD series are often characterized by their unique physicochemical properties, such as solubility, thermal stability, and reactivity, which are critical for their industrial and research applications.

Properties

IUPAC Name

methyl 4-(3-bromo-5-hydroxyphenyl)-3-fluorobenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10BrFO3/c1-19-14(18)8-2-3-12(13(16)6-8)9-4-10(15)7-11(17)5-9/h2-7,17H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTAOQQFYJQJHDH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10BrFO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90686458
Record name Methyl 3'-bromo-2-fluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90686458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

325.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261930-19-1
Record name Methyl 3'-bromo-2-fluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90686458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Preparation Methods

The synthesis of MFCD18316139 involves several routes and reaction conditions. One common method includes the use of specific reagents under controlled conditions to achieve the desired product. Industrial production methods often involve large-scale synthesis techniques that ensure high yield and purity of the compound. These methods may include advanced techniques such as catalytic processes, high-temperature reactions, and the use of specialized equipment to maintain the integrity of the compound during production .

Chemical Reactions Analysis

MFCD18316139 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the outcome of these reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

MFCD18316139 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and its role in biochemical pathways. In medicine, this compound is explored for its therapeutic potential in treating various diseases. Industrial applications include its use in the production of specialized materials and as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of MFCD18316139 involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to target molecules, thereby modulating their activity. The pathways involved may include enzymatic reactions, signal transduction pathways, and other biochemical processes. Understanding the mechanism of action is crucial for developing new applications and improving the efficacy of the compound .

Comparison with Similar Compounds

Research Findings and Implications

Molecular Weight and Solubility :

  • Higher molecular weight in brominated compounds correlates with reduced aqueous solubility, necessitating co-solvents for biomedical use .
  • Fluorinated analogues achieve a balance between lipophilicity and solubility, broadening their applicability in drug design .

Synthetic Efficiency :

  • Catalyst-driven methods (e.g., A-FGO in MFCD00003330) reduce waste and improve yield scalability compared to traditional stoichiometric approaches .

Regulatory Considerations :

  • Fluorinated compounds face stricter environmental regulations due to persistence, whereas brominated analogues are scrutinized for toxicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.